Cas no 180903-16-6 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-phenyl-
• CAS No: 180903-16-6
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• CID: 1372538
• PubChem ID: 10492061
• Update Time: 2025-04-20

1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-phenyl-
• 1-tert-butyl-3-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• MMV688548
• PD061754
• 1-tert-butyl-3-phenyl-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(tert-butyl)-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (5)
• SR-05000022488-1
• CHEMBL2078794
• SR-05000022488
• SCHEMBL409031
• 1-t-butyl-3-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1-tert-Butyl-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1-(tert-Butyl)-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 180903-16-6
• DTXSID70440838
• NCGC00167633-01
• 1-tert-butyl-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• BDBM123747

• Inchi： 1S/C15H17N5/c1-15(2,3)20-14-11(13(16)17-9-18-14)12(19-20)10-7-5-4-6-8-10/h4-9H,1-3H3,(H2,16,17,18)
• InChI Key： MVIHEGXCXLFEMC-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C(C2C=CC=CC=2)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 267.14861
• Monoisotopic Mass: 267.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62